Cas no 1805965-52-9 (Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate)
Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate
-
- Inchi: 1S/C12H12F2N2O3/c1-2-18-11(17)10-8(6-16)3-7(5-15)4-9(10)19-12(13)14/h3-4,12H,2,6,16H2,1H3
- InChI Key: LDIKHXJDQFIBTG-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(C#N)=CC(CN)=C1C(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 356
- XLogP3: 1.6
- Topological Polar Surface Area: 85.3
Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016587-250mg |
Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate |
1805965-52-9 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015016587-500mg |
Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate |
1805965-52-9 | 97% | 500mg |
839.45 USD | 2021-06-18 | |
| Alichem | A015016587-1g |
Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate |
1805965-52-9 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate
Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate (CAS No. 1805965-52-9): A Comprehensive Overview
Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate, identified by its CAS number 1805965-52-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework, which includes an amino methyl group, a cyano substituent, and a difluoromethoxy moiety. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive research and development.
Theaminomethyl group in Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate introduces a nucleophilic center, which can participate in various chemical reactions such as nucleophilic substitution and condensation reactions. This property is particularly valuable in medicinal chemistry, where such functional groups are often employed to enhance binding affinity to biological targets. Additionally, thecyano group contributes to the electron-withdrawing nature of the molecule, influencing its electronic distribution and reactivity.
The presence of thedifluoromethoxy substituent adds another layer of complexity to Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate. Difluoromethoxy groups are known to modulate metabolic stability and bioavailability, making them popular in drug design. The fluorine atoms can engage in hydrophobic interactions and influence the molecule's pharmacokinetic profile, while the methoxy group provides additional solubility and metabolic pathways.
In recent years, Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate has been explored for its potential applications in the development of novel therapeutic agents. Its structural motifs are reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, benzoate derivatives have been investigated for their roles in anti-inflammatory, analgesic, and anticancer therapies. The unique combination of functional groups in Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate suggests that it may exhibit multiple pharmacological effects simultaneously.
One of the most compelling aspects of Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate is its potential as a building block for more complex drug candidates. Theaminomethyl group can serve as a linker for attaching other pharmacophores, while thecyano anddifluoromethoxy groups can be further modified to fine-tune biological activity. This flexibility makes it an attractive candidate for structure-based drug design and high-throughput screening campaigns.
The synthesis of Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of each substituent must be carefully planned to avoid unwanted side products and ensure high yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations are often employed to achieve the desired molecular architecture efficiently.
In academic research, Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate has been utilized as a model compound to study the effects of different functional groups on molecular recognition and enzyme inhibition. Its structural complexity allows researchers to probe the interactions between small molecules and biological targets at a detailed level. Such studies contribute valuable insights into drug design principles and can accelerate the discovery of new therapeutic agents.
The pharmaceutical industry has also shown interest in Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate due to its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activities against various disease states. For example, modifications at theaminomethyl position have led to compounds with enhanced binding affinity to specific receptors, while alterations at thedifluoromethoxy site have improved metabolic stability.
The future prospects for Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate are vast, with ongoing research focusing on optimizing its synthetic routes and exploring new derivatives with enhanced biological activity. Advances in computational chemistry and molecular modeling are expected to play a crucial role in this endeavor by predicting structural modifications that could improve drug-like properties.
In conclusion, Ethyl 2-amino-methyl -4 - cyano -6 - ( dif luoro -meth oxy ) ben z o ate ( CAS No .1805965 -52 -9 ) is a versatile organic compound with significant potential in pharmaceutical research and development . Its complex structure , featuring multiple functional groups , makes it an excellent candidate for designing novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in drug discovery efforts worldwide .
1805965-52-9 (Ethyl 2-aminomethyl-4-cyano-6-(difluoromethoxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)